Cas no 5446-23-1 (2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid)

• Product Name: 2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid
• CAS No: 5446-23-1
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 941384
• PubChem ID: 226582
• Update Time: 2025-04-19

2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid
• (5,7-Dibrom-2-methyl-indol-3-yl)-essigsaeure
• (5,7-dibromo-2-methyl-1h-indol-3-yl)acetic acid
• (5,7-dibromo-2-methyl-indol-3-yl)-acetic acid
• AC1L5EVG
• AC1Q25XN
• AR-1A6208
• CTK5A1124
• KST-1A6775
• NSC17192
• DS-003382
• 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)aceticacid
• NSC-17192
• DTXSID60280503
• 5446-23-1

• Inchi： 1S/C11H9Br2NO2/c1-5-7(4-10(15)16)8-2-6(12)3-9(13)11(8)14-5/h2-3,14H,4H2,1H3,(H,15,16)
• InChI Key： ORINIMXYZDSDLJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NC(C)=C2CC(=O)O)Br

Computed Properties

• Exact Mass: 344.89997
• Monoisotopic Mass: 344.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.949
• Boiling Point: 509.5°C at 760 mmHg
• Flash Point: 262°C
• Refractive Index: 1.714
• PSA: 53.09
• LogP: 3.62840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives